Cas no 1219967-75-5 (3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride)

• Product Name: 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride
• CAS No: 1219967-75-5
• MF: C₁₂H₁₆Cl₃NO
• MW: 296.620540618896
• CID: 4687351
• Update Time: 2025-05-26

3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[(2,4-Dichlorobenzyl)oxy]methyl}pyrrolidine hydrochloride
• 3-{[(2,4-Dichlorobenzyl)oxy]methyl}pyrrolidinehydrochloride
• 3-{[(2,4-dichlorophenyl)methoxy]methyl}pyrrolidine hydrochloride
• 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride

• Inchi： 1S/C12H15Cl2NO.ClH/c13-11-2-1-10(12(14)5-11)8-16-7-9-3-4-15-6-9;/h1-2,5,9,15H,3-4,6-8H2;1H
• InChI Key： GMYWWYVRLBTXLS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1COCC1CNCC1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride

Introduction to 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride (CAS No. 1219967-75-5)

3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride, identified by its CAS number 1219967-75-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical properties and reactivity.

The molecular formula of 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride highlights its complex composition, which includes a pyrrolidine ring substituted with a (2,4-dichlorobenzyl)oxymethyl group. The presence of chlorine atoms at the 2 and 4 positions of the benzyl group enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis. Additionally, the hydrochloride salt form increases the solubility of the compound in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride molecule has been explored for its potential pharmacological properties. Preliminary studies suggest that this compound may interact with specific target proteins and enzymes, leading to therapeutic effects. For instance, its ability to inhibit certain kinases has been observed in vitro, which could make it a candidate for further investigation as an anti-cancer agent.

The synthesis of 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The (2,4-dichlorobenzyl)oxymethyl group is typically introduced through nucleophilic substitution reactions, where a halogenated benzyl derivative reacts with an alcohol or phenol derivative. The pyrrolidine ring is often synthesized via cyclocondensation reactions involving appropriate precursors. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

One of the most compelling aspects of studying 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride is its potential in drug design and development. The structural features of this compound make it a versatile scaffold for creating analogs with enhanced biological activity. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule. This approach has been successfully applied in other areas of medicinal chemistry, leading to the discovery of new drugs with improved efficacy and safety profiles.

The latest research in this field has highlighted several key findings regarding the biological activity of 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride. Studies have demonstrated that this compound can modulate signaling pathways involved in cell proliferation and differentiation. For example, it has been shown to inhibit the activity of certain tyrosine kinases, which are overexpressed in many cancer cells. This inhibitory effect could lead to reduced tumor growth and metastasis, making it a promising candidate for further clinical investigation.

In addition to its potential anti-cancer properties, 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride has also been investigated for its anti-inflammatory effects. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and cardiovascular disorders. By targeting inflammatory pathways, this compound may help alleviate symptoms associated with these conditions. Preclinical studies have shown that it can reduce levels of pro-inflammatory cytokines in animal models, suggesting its therapeutic potential.

The development of new pharmaceutical agents often involves rigorous testing to ensure safety and efficacy before they can be used in human patients. For 3-{(2,4-Dichlorobenzyl)oxymethyl}pyrrolidinehydrochloride, this process includes in vitro toxicity assays to assess potential side effects. These tests help identify any adverse reactions that might occur when the compound is exposed to different cell types or biological systems. Additionally, animal studies are conducted to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The importance of understanding the ADME properties cannot be overstated，as they directly influence how a drug behaves within the body and determine its overall effectiveness. For instance，if a compound is rapidly metabolized or poorly absorbed，it may not reach therapeutic levels even when administered at high doses. By optimizing these properties，researchers can enhance the bioavailability of 3-{(2，4-Dichlorobenzyl）oxymethyl）pyrrolidinehydrochloride， ensuring that it reaches target tissues in sufficient concentrations to exert its desired effects.

The future direction of research on 3-{(2，4-Dichlorobenzyl）oxymethyl）pyrrolidinehydrochloride will likely focus on refining its chemical structure to improve its pharmacological profile further。This could involve modifying substituents on the benzyl group or exploring alternative synthetic routes to enhance yield and purity。Additionally，investigators may investigate novel delivery systems that could improve targeted delivery or sustained release，thereby increasing therapeutic efficacy while minimizing side effects。

In conclusion，3-{(2，4-Dichlorobenzyl）oxymethyl）pyrrolidinehydrochloride (CAS No．1219967-75-5) represents an exciting area of research with significant potential for developing new pharmaceutical agents。Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation．As our understanding of disease mechanisms continues to evolve，compounds like this one will play an increasingly important role in developing innovative treatments for various medical conditions．The ongoing research efforts in this field hold promise for improving patient outcomes through more effective and targeted therapies．